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Compound of Interest

Compound Name: Zirconium nitrate

Cat. No.: B079258 Get Quote

An In-depth Technical Guide to the Core Properties of Zirconium Nitrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental properties of zirconium
nitrate, a versatile inorganic compound with significant applications in various research and

industrial fields.

Core Physical and Chemical Properties
Zirconium nitrate, with the chemical formula Zr(NO₃)₄, is a white, hygroscopic crystalline solid.

[1][2][3] It is highly soluble in water and alcohol.[1][2][3][4] The aqueous solution of zirconium
nitrate is acidic.[2][5][6] It is a noncombustible substance but acts as a strong oxidizing agent,

which can accelerate the burning of combustible materials.[1][2][7] In the presence of a large

quantity of combustible material, an explosion may occur.[1][2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b079258?utm_src=pdf-interest
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://chemdad.com/index.php?c=article&id=70151
https://www.solubilityofthings.com/zirconium4tetranitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://cameochemicals.noaa.gov/chemical/4834
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://chemdad.com/index.php?c=article&id=70151
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula Zr(NO₃)₄[3][4]

Molecular Weight 339.24 g/mol [1][4]

Appearance White, hygroscopic crystalline solid[1][2][3]

Odor Odorless[1][8]

Melting Point Decomposes at 100 °C[1][3][4]

Boiling Point Decomposes at 100 °C[3][4]

Solubility Very soluble in water and alcohol[1][2][3][4]

Density 2.192 g/cm³[9]

Refractive Index 1.60 (for pentahydrate)[1][2]

Chemical Structure and Forms
Zirconium nitrate exists in both anhydrous and hydrated forms, with the pentahydrate,

Zr(NO₃)₄·5H₂O, being a common form.[2][4] The anhydrous salt is volatile.[3][4] The crystal

structure of zirconium nitrate complexes can be intricate. For instance, in the complex cation

[Zr(NO₃)₃(H₂O)₃]⁺, the zirconium atom is coordinated by three water molecules and three

bidentate nitrate groups, resulting in a tricapped trigonal prismatic coordination polyhedron

formed by nine oxygen atoms.[10] The pentanitrato complex, Zr(NO₃)₅⁻, features all nitrate

groups as bidentate, adopting a bicapped square antiprism shape.[4]

Synthesis and Reactivity
Synthesis:

There are several methods for the synthesis of zirconium nitrate.

Anhydrous Zirconium Nitrate: The anhydrous form can be prepared by the reaction of

zirconium tetrachloride with dinitrogen pentoxide.[3][4] The product from this reaction can be

purified through vacuum sublimation.[3][4]
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Zirconium Nitrate Pentahydrate: The pentahydrate form can be synthesized by dissolving

zirconium dioxide in nitric acid, followed by evaporation of the solution to dryness.[3][4] It is

noteworthy that dissolving zirconium metal in nitric acid is not a viable method for producing

zirconium nitrate because zirconium is highly resistant to nitric acid.[3][4] Another method

involves the reaction of zirconium hydroxide with nitric acid.[11][12]

Reactivity:

Zirconium nitrate is a strong oxidizing agent.[1][3] It can react explosively with reducing

agents like phosphorus and tin(II) chloride.[2] Mixtures with alkyl esters can also be explosive

due to the formation of alkyl nitrates.[2] When heated, it decomposes to zirconium dioxide,

releasing toxic nitrogen oxides.[1][3] In an aqueous solution, the addition of a base like

ammonium hydroxide will cause the precipitation of zirconium hydroxide.[4]

Applications in Research
Zirconium nitrate is a precursor for the synthesis of various zirconium-based materials.[13] It

is used in the production of zirconia (ZrO₂) nanoparticles, which have applications in advanced

ceramics and fuel cells.[13][14] It also serves as a catalyst in several organic reactions,

including the nitration of aromatic compounds and the formation of N-substituted pyrroles.[3][4]

[13] Furthermore, zirconium nitrate is used as a chemical vapor deposition precursor for

creating thin films of zirconium compounds.[4] Other applications include its use as a

preservative, an analytical standard for zirconium, and in the preparation of other zirconium

salts.[1][4][11]

Safety and Handling
Zirconium nitrate is a hazardous substance and should be handled with appropriate safety

precautions.
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Hazard Description

Oxidizer May intensify fire; strong oxidizer.[1][15][16]

Skin and Eye Damage
Causes severe skin burns and serious eye

damage.[1][15][17]

Inhalation
Inhalation of dust may irritate the nose and

throat.[2][5]

Ingestion May be harmful if swallowed.[18]

Fire Hazard

While noncombustible, it accelerates the

burning of combustible materials.[1][2][7] Toxic

oxides of nitrogen are produced in a fire.[1][2][7]

Explosion Hazard

An explosion may result if large quantities are

involved in a fire or if mixed with finely divided

combustible materials.[1][2][5] Prolonged

exposure to heat may also result in an

explosion.[1][2][5]

Personal Protective Equipment (PPE): When handling zirconium nitrate, it is essential to wear

protective gloves, clothing, and eye/face protection.[15][16][17] In case of dust formation, a

respirator should be used.[19]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[8][16] Keep

away from combustible materials.[15]

Experimental Protocol: Synthesis of Zirconium
Nitrate Pentahydrate
This protocol details the synthesis of zirconium nitrate pentahydrate from zirconium

hydroxide.

Materials:

Zirconium hydroxide (Zr(OH)₄)
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Concentrated nitric acid (HNO₃)

Distilled water

Beaker

Stirring rod

Heating plate

Evaporating dish

Procedure:

Carefully add a stoichiometric amount of concentrated nitric acid to a beaker containing a

known quantity of zirconium hydroxide.

Gently stir the mixture. The reaction is exothermic and will produce heat.

Once the reaction is complete and the zirconium hydroxide has dissolved, a clear solution of

zirconium nitrate will be formed.

Transfer the solution to an evaporating dish.

Gently heat the solution to evaporate the water.

Continue evaporation until a crystalline solid, zirconium nitrate pentahydrate, is formed.

Allow the crystals to cool in a desiccator to prevent moisture absorption.

Experimental Workflow Diagram

Start Dissolve Zirconium Hydroxide
in Nitric Acid Stir Mixture Evaporate SolutionClear Solution Formed Crystallization Cool and Dry Crystals Zirconium Nitrate

Pentahydrate

Click to download full resolution via product page
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Caption: Synthesis of Zirconium Nitrate Pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zirconium nitrate | N4O12Zr | CID 26251 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Zirconium nitrate | 13746-89-9 [chemicalbook.com]

3. Zirconium nitrate - Sciencemadness Wiki [sciencemadness.org]

4. Zirconium nitrate - Wikipedia [en.wikipedia.org]

5. Zirconium nitrate Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]

6. solubilityofthings.com [solubilityofthings.com]

7. ZIRCONIUM NITRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

8. echemi.com [echemi.com]

9. elementschina.com [elementschina.com]

10. researchgate.net [researchgate.net]

11. What is Zirconium nitrate?_Chemicalbook [chemicalbook.com]

12. prepchem.com [prepchem.com]

13. Zirconium Nitrate|High-Purity Reagent [benchchem.com]

14. nanorh.com [nanorh.com]

15. carlroth.com [carlroth.com]

16. chemicalbook.com [chemicalbook.com]

17. cdhfinechemical.com [cdhfinechemical.com]

18. ultramet.com [ultramet.com]

19. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Zirconium nitrate basic properties for researchers].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.benchchem.com/product/b079258?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://chemdad.com/index.php?c=article&id=70151
https://www.solubilityofthings.com/zirconium4tetranitrate
https://cameochemicals.noaa.gov/chemical/4834
https://www.echemi.com/produce/pr2407235161-zirconiumiv-nitrate.html
https://www.elementschina.com/zirconium-nitrate.html
https://www.researchgate.net/publication/250464212_Synthesis_and_crystal_structures_of_zirconiumIV_nitrate_complexes_NO2ZrNO33H2O32NO3_3_CsZrNO35_and_NH4ZrNO35HNO3
https://www.chemicalbook.com/article/what-is-zirconium-nitrate.htm
https://prepchem.com/zirconium-nitrate/
https://www.benchchem.com/product/b079258
https://www.nanorh.com/product/zirconium-nitrate-nanoparticles/
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.cdhfinechemical.com/images/product/msds/116_2016390639_ZirconylNitrate-CASNO-14985-18-3-MSDS.pdf
https://ultramet.com/wp-content/uploads/2017/06/Ultra-Zirconium-Nitrate-Coating-GHS.pdf
https://cameochemicals.noaa.gov/chris/ZIR.pdf
https://www.benchchem.com/product/b079258#zirconium-nitrate-basic-properties-for-researchers
https://www.benchchem.com/product/b079258#zirconium-nitrate-basic-properties-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b079258#zirconium-nitrate-basic-properties-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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